N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochloride

• CAS RN: 149750-14-1
• Molecular Formula: C15H24ClN3O
• Molecular Weight: 297.82 g/mol
• IUPAC Name: N-(1,2-dimethyldiazinan-4-yl)-N-phenylpropanamide;hydrochloride
• InChI: InChI=1S/C15H23N3O.ClH/c1-4-15(19)18(13-8-6-5-7-9-13)14-10-11-16(2)17(3)12-14;/h5-9,14H,4,10-12H2,1-3H3;1H
• InChI Key: NPBMPCDRBWPQDW-UHFFFAOYSA-N
• SMILES: CCC(=O)N(C1CCN(N(C1)C)C)C2=CC=CC=C2.Cl
• synonyms: N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochlo ride

Description

N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochloride, also known as JNJ-7925476, is a chemical compound that has gained significant attention in scientific research. It is a selective antagonist of the orexin-2 receptor, which is involved in the regulation of sleep and wakefulness. In

Mechanism Of Action

N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochloride acts as a selective antagonist of the orexin-2 receptor, which is involved in the regulation of sleep and wakefulness. By blocking the activity of the orexin-2 receptor, N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochloride promotes sleep and reduces wakefulness.
Biochemical and Physiological Effects
N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochloride has been shown to increase total sleep time and decrease wakefulness in animal models. It has also been shown to reduce the frequency and duration of cataplexy, a symptom of narcolepsy. In addition, N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochloride has been shown to reduce food intake and body weight in animal models, suggesting its potential use in the treatment of obesity.

Advantages And Limitations For Lab Experiments

One of the advantages of N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochloride is its selectivity for the orexin-2 receptor, which allows for more targeted research and potential therapeutic applications. However, one limitation is that it has only been studied in animal models and its effects on humans are not yet fully understood.

Future Directions

There are several future directions for the research and development of N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochloride. One potential direction is the investigation of its use in the treatment of sleep disorders and obesity in humans. Another direction is the development of more selective and potent orexin-2 receptor antagonists. Additionally, further research is needed to fully understand the role of orexin-2 receptors in the regulation of sleep and wakefulness.

Synthesis Methods

N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochloride is synthesized through a multi-step process. The first step involves the reaction of 1,2-dimethyl-4-pyridazinone with sodium hydride in DMF to obtain the intermediate compound. The intermediate is then reacted with phenylpropanoyl chloride in the presence of triethylamine to yield the final product, N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochloride.

Scientific Research Applications

N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochloride has been extensively studied for its potential therapeutic applications in the treatment of sleep disorders, including narcolepsy and insomnia. It has also been investigated for its potential use in the treatment of addiction and obesity. In addition, N-(Hexahydro-1,2-dimethyl-4-pyridazinyl)-N-phenylpropanamide hydrochloride has been used as a tool compound in scientific research to better understand the role of orexin-2 receptors in the regulation of sleep and wakefulness.